Cas no 1804517-53-0 (2,4-Difluoro-6-nitrophenylacetonitrile)

• Product Name: 2,4-Difluoro-6-nitrophenylacetonitrile
• CAS No: 1804517-53-0
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4706389
• Update Time: 2023-08-15

2,4-Difluoro-6-nitrophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-nitrophenylacetonitrile

• Inchi： 1S/C8H4F2N2O2/c9-5-3-7(10)6(1-2-11)8(4-5)12(13)14/h3-4H,1H2
• InChI Key： BIUIEJHTLXAVOA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CC#N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Topological Polar Surface Area: 69.6